Cas no 62662-74-2 (N-(2-Chlorophenyl)pivalamide)

N-(2-Chlorophenyl)pivalamide structure
N-(2-Chlorophenyl)pivalamide structure
Product Name:N-(2-Chlorophenyl)pivalamide
CAS No:62662-74-2
MF:C11H14ClNO
MW:211.687962055206
CID:863884
PubChem ID:24871552
Update Time:2025-04-19

N-(2-Chlorophenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Chlorophenyl)pivalamide
    • Propanamide, N-(2-chlorophenyl)-2,2-dimethyl-
    • 2'-CHLORO-2,2-DIMETHYLPROPIONANILIDE
    • N-(2-chlorophenyl)-2,2-dimethylpropanamide
    • AKOS003871612
    • 2'-Chloro-2,2-dimethylpropionanilide, 99%
    • MFCD01321364
    • N-(2-chlorophenyl)-2,2,2-trimethylacetamide
    • 62662-74-2
    • 8Z-0840
    • N(2-Chlorophenyl)pivalamide
    • DTXSID90211724
    • E89567
    • 2-Chloro-2,2-dimethylpropionanilide,99 %
    • SCHEMBL3535796
    • Propanamide,N-(2-chlorophenyl)-2,2-dimethyl-
    • MDL: MFCD01321364
    • Inchi: 1S/C11H14ClNO/c1-11(2,3)10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,(H,13,14)
    • InChI Key: XJDANTDMTCZGNQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 211.07652
  • Monoisotopic Mass: 211.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 75-78 °C (lit.)
  • PSA: 29.1
  • Solubility: Not available

N-(2-Chlorophenyl)pivalamide Security Information

N-(2-Chlorophenyl)pivalamide Pricemore >>

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